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Compound of Interest

Compound Name: Bayin

Cat. No.: B15984760

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bayin (C21H20O9) is a flavonoid, a class of polyphenolic secondary metabolites found in

plants. This technical guide provides a comprehensive overview of the chemical structure and

properties of Bayin. Extensive literature searches indicate a notable absence of published

studies on the specific biological activities, mechanisms of action, and associated signaling

pathways of this particular compound. This guide summarizes the known chemical data for

Bayin and provides a general overview of the well-documented biological activities of the

broader flavonoid class to offer context for potential future research.

Chemical Structure and Identification
Bayin is a flavone glycoside, characterized by a C-glycosidic bond where a glucose unit is

attached to the C-8 position of the flavone backbone. The core structure is based on 2-

phenylchromen-4-one.

IUPAC Name: 7-hydroxy-2-(4-hydroxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]chromen-4-one[1]

Molecular Formula: C21H20O9[1]
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CAS Number: 3681-96-7[1]

PubChem CID: 21721991[1]

SMILES: C1=CC(=CC=C1C2=CC(=O)C3=C(O2)C(=C(C=C3)O)[C@H]4--INVALID-LINK--

CO)O)O)O)O[1]

InChI: InChI=1S/C21H20O9/c22-8-15-17(26)18(27)19(28)21(30-15)16-12(24)6-5-11-

13(25)7-14(29-20(11)16)9-1-3-10(23)4-2-9/h1-7,15,17-19,21-24,26-

28H,8H2/t15-,17-,18+,19-,21+/m1/s1[1]

Chemical Structure Diagram```dot
// Atom nodes with positions C1 [pos="1.0,2.0!", label="C"]; C2 [pos="1.0,0.5!", label="C"]; C3

[pos="2.0,0.0!", label="C"]; C4 [pos="3.0,0.5!", label="C"]; C5 [pos="3.0,2.0!", label="C"]; C6

[pos="2.0,2.5!", label="C"];

C7 [pos="4.0,0.0!", label="C"]; O1 [pos="4.5,-1.0!", label="O"]; C8 [pos="5.5,-1.0!", label="C"];

C9 [pos="6.0,0.0!", label="C"]; C10 [pos="5.5,1.0!", label="C"]; C11 [pos="4.0,1.0!", label="C"];

O2 [pos="3.5,2.5!", label="O"];

O3 [pos="6.5,-2.0!", label="=O"];

C12 [pos="6.5,2.0!", label="C"]; C13 [pos="7.5,2.5!", label="C"]; C14 [pos="8.5,2.0!", label="C"];

C15 [pos="8.5,1.0!", label="C"]; C16 [pos="7.5,0.5!", label="C"];

O4 [pos="9.5,2.5!", label="OH"]; O5 [pos="6.0,3.0!", label="OH"];

// Glucose Ring C1' [pos="2.0,4.0!", label="C"]; C2' [pos="1.0,4.5!", label="C"]; C3'

[pos="1.0,5.5!", label="C"]; C4' [pos="2.0,6.0!", label="C"]; C5' [pos="3.0,5.5!", label="C"]; O6'

[pos="3.0,4.5!", label="O"];

O7' [pos="0.0,4.0!", label="OH"]; O8' [pos="0.0,6.0!", label="OH"]; O9' [pos="2.0,7.0!",

label="OH"]; C6' [pos="4.0,6.0!", label="CH₂OH"];

// Edges for Benzene Ring 1 C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1;
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// Edges for the main structure C4 -- C7; C7 -- O1; O1 -- C8; C8 -- C9; C9 -- C10; C10 -- C11;

C11 -- C4; C11 -- O2; O2 -- C5;

C8 -- O3 [style=dashed]; // Double bond representation

C10 -- C12; C12 -- C13; C13 -- C14; C14 -- C15; C15 -- C16; C16 -- C9;

C14 -- O4; C6 -- O5;

// Edges for Glucose Ring C1' -- C2'; C2' -- C3'; C3' -- C4'; C4' -- C5'; C5' -- O6'; O6' -- C1'; C1' -

- C6;

C2' -- O7'; C3' -- O8'; C4' -- O9'; C5' -- C6'; }

Caption: General overview of key signaling pathways modulated by flavonoids.

Experimental Protocols
As there are no published experimental studies specifically investigating Bayin, this guide

cannot provide detailed methodologies for its analysis. Researchers interested in studying

Bayin would need to develop and validate their own protocols based on standard assays for

flavonoid compounds. This would typically involve:

In vitro assays: Cellular viability assays (e.g., MTT, XTT), enzyme inhibition assays,

antioxidant capacity assays (e.g., DPPH, ABTS), and molecular biology techniques (e.g.,

Western blotting, qPCR) to probe effects on signaling pathways.

In vivo studies: Utilizing appropriate animal models to assess bioavailability, efficacy, and

toxicity.

Conclusion and Future Directions
Bayin (C21H20O9) is a structurally defined flavonoid for which biological activity data is

currently absent from scientific literature. This presents a clear opportunity for original research.

Based on the known activities of the flavonoid class, initial investigations could focus on its

potential antioxidant, anti-inflammatory, or cytotoxic properties. Elucidating the biological profile

of Bayin and its mechanism of action could provide valuable insights for the drug development
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community. Future work should prioritize in vitro screening to identify potential biological

targets, followed by more in-depth mechanistic studies and eventual in vivo validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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